N-(2,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C22H15F2N3O2/c23-17-7-8-20(18(24)12-17)25-21(28)13-27-22(29)10-9-19(26-27)16-6-5-14-3-1-2-4-15(14)11-16/h1-12H,13H2,(H,25,28)
• InChI Key: XPOBVLYOGPNNFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NN(C(=O)C=C3)CC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C22H15F2N3O2
• Molecular Weight: 391.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide, also known as DPA-713, is a selective ligand for the translocator protein (TSPO) that is expressed in the outer mitochondrial membrane of various cell types. The TSPO has been implicated in a variety of physiological and pathological processes, including inflammation, neurodegeneration, and cancer. Therefore, DPA-713 has been investigated as a potential diagnostic and therapeutic agent for these conditions.

Scientific Research Applications

Anticancer Applications

Compounds with structures similar to the query chemical, particularly those incorporating naphthalene and difluorophenyl groups, have been synthesized and evaluated for their anticancer activities. For instance, thiazole and thiadiazole derivatives bearing naphthalen-2-yl and difluorophenyl moieties have shown significant anticancer activity against cervical cancer, breast carcinoma, and colorectal cancer cell lines. These compounds induce apoptosis of cancer cells, highlighting their potential as therapeutic agents (Ekrek et al., 2022).